Cas no 1593767-15-7 ((2-(Oxetan-3-yloxy)pyridin-3-yl)methanamine)

• Product name: (2-(Oxetan-3-yloxy)pyridin-3-yl)methanamine
• CAS No: 1593767-15-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5058784

(2-(Oxetan-3-yloxy)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(Oxetan-3-yloxy)pyridin-3-yl)methanamine

• Inchi： 1S/C9H12N2O2/c10-4-7-2-1-3-11-9(7)13-8-5-12-6-8/h1-3,8H,4-6,10H2
• InChI Key： LBGHJFWNLGVBQB-UHFFFAOYSA-N
• SMILES： O1CC(C1)OC1C(=CC=CN=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• XLogP3: -0.3
• Topological Polar Surface Area: 57.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (2-(Oxetan-3-yloxy)pyridin-3-yl)methanamine

Chemical Profile of (2-(Oxetan-3-yloxy)pyridin-3-yl)methanamine and CAS No. 1593767-15-7

The compound identified by the CAS number 1593767-15-7 and the molecular name (2-(Oxetan-3-yloxy)pyridin-3-yl)methanamine represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of both an oxetane ring and a pyridine moiety in its structure suggests a versatile chemical entity that could exhibit diverse biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating oxetane derivatives. Oxetanes are three-membered cyclic ethers known for their high reactivity and ability to undergo ring-opening reactions under various conditions. This property makes them valuable intermediates in synthetic chemistry, allowing for the facile introduction of functional groups at specific positions within the molecule. The incorporation of an oxetane ring into a pyridine-based scaffold, as seen in (2-(Oxetan-3-yloxy)pyridin-3-yl)methanamine, creates a system that is both electronically and sterically interesting.

The pyridine moiety, a common feature in many biologically active compounds, contributes to the overall pharmacophoric properties of this molecule. Pyridines are known for their ability to interact with biological targets such as enzymes and receptors, often through hydrogen bonding or hydrophobic interactions. The presence of a methanamine group at the 3-position of the pyridine ring further enhances the potential for biological activity by providing an additional site for functionalization and interaction with biological systems.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can simultaneously engage different binding sites on a target protein or receptor. This approach, known as dual targeting or multi-target interaction, has shown promise in increasing the efficacy and reducing side effects of therapeutic agents. The structural features of (2-(Oxetan-3-yloxy)pyridin-3-yl)methanamine make it a candidate for such strategies, as it combines the reactivity of the oxetane ring with the binding capabilities of the pyridine and methanamine moieties.

One of the most compelling aspects of this compound is its potential utility as a building block in synthetic chemistry. The oxetane ring can be selectively opened under various conditions to introduce different substituents, allowing chemists to tailor the properties of the resulting molecule. This flexibility is particularly valuable in drug discovery, where small changes in molecular structure can significantly impact biological activity. For instance, modifications at the 3-position of the pyridine ring could alter binding affinity or selectivity towards specific targets.

Recent advances in computational chemistry have also contributed to our understanding of how molecules like (2-(Oxetan-3-yloxy)pyridin-3-yl)methanamine interact with biological targets. Molecular modeling techniques have enabled researchers to predict binding modes and affinity with high accuracy, providing valuable insights into structure-activity relationships. These computational studies have been instrumental in guiding synthetic efforts and optimizing lead compounds for further development.

In addition to its synthetic utility, this compound has shown promise in preliminary biological evaluations. Studies have indicated that derivatives of oxetane-pyridine hybrids can exhibit inhibitory activity against various enzymes and receptors relevant to human health. For example, modifications designed to enhance interactions with specific binding pockets have led to compounds with improved potency and selectivity. Such findings underscore the importance of exploring novel molecular architectures like that of (2-(Oxetan-3-yloxy)pyridin-3-yl)methanamine in developing next-generation therapeutics.

The versatility of this compound also extends to its potential applications in material science and industrial chemistry. Beyond pharmaceuticals, oxetane-containing molecules have been explored for their role as monomers or intermediates in polymer synthesis. The unique reactivity of these compounds allows for the creation of materials with tailored properties, such as enhanced biodegradability or improved mechanical strength. As research continues to uncover new applications for heterocyclic compounds like (2-(Oxetan-3-yloxy)pyridin-3-yl)methanamine, their significance across multiple scientific disciplines is likely to grow.

Future directions in research may focus on expanding the chemical space explored by this compound through combinatorial chemistry or library synthesis approaches. By generating large collections of related molecules, researchers can more systematically investigate structure-function relationships and identify novel leads with enhanced therapeutic potential. Advances in high-throughput screening technologies will further accelerate this process by enabling rapid evaluation of large compound libraries.

In conclusion, (2-(Oxetan-3-yloxy)pyridin-3-yl)methanamine (CAS No. 1593767-15-7) represents a fascinating chemical entity with significant potential across multiple domains including pharmaceuticals, materials science, and industrial applications. Its unique structural features—combining an oxetane ring with a pyridine scaffold—make it a versatile building block for synthetic chemistry and a promising candidate for further biological evaluation. As our understanding of molecular interactions continues to evolve through computational modeling and experimental studies, compounds like this are poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions.